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Compound of Interest

Compound Name: SM-7368

Cat. No.: B1681823 Get Quote

For Immediate Release

A Technical Overview for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical guide on the discovery and development of

SM-7368, a small molecule inhibitor of the nuclear factor-kappa B (NF-κB) signaling pathway.

SM-7368, chemically identified as 3-Chloro-4-nitro-N-(5-nitro-2-thiazolyl)-benzamide, has

demonstrated significant potential in modulating inflammatory responses and cellular

processes regulated by NF-κB. This guide will detail its mechanism of action, summarize key

quantitative data, provide experimental protocols, and visualize associated biological pathways

and workflows.

Core Compound Data
Parameter Value Reference

Compound Name SM-7368 [1][2]

Chemical Name
3-Chloro-4-nitro-N-(5-nitro-2-

thiazolyl)-benzamide

CAS Number 380623-76-7 [3]

Molecular Formula C10H5ClN4O5S [3]

Molecular Weight 328.68 g/mol [3]
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Mechanism of Action and Biological Activity
SM-7368 is a potent inhibitor of the NF-κB signaling pathway. Its primary characterized activity

is the inhibition of tumor necrosis factor-alpha (TNF-α)-induced upregulation of matrix

metalloproteinase-9 (MMP-9).[1] MMP-9 is a key enzyme involved in the degradation of the

extracellular matrix, a process critical in tumor invasion and metastasis.

The inhibitory effects of SM-7368 on TNF-α-induced MMP-9 expression have been observed to

be concentration-dependent, with maximal activity noted at a concentration of 10 µM in studies

using the HT1080 human fibrosarcoma cell line.[1]

Signaling Pathway
The diagram below illustrates the proposed mechanism of action for SM-7368 within the TNF-α

induced NF-κB signaling cascade leading to MMP-9 expression. SM-7368 is believed to

interfere with the nuclear translocation and transcriptional activity of NF-κB.
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Caption: Proposed signaling pathway of SM-7368 action.
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Experimental Protocols
Detailed methodologies for key experiments are crucial for the replication and extension of

these findings.

Cell Culture
HT1080 human fibrosarcoma cells are cultured in Dulbecco's Modified Eagle's Medium

(DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL

streptomycin. Cells are maintained in a humidified incubator at 37°C with 5% CO2.

MMP-9 Expression Assay (Zymography)
HT1080 cells are seeded in 6-well plates and grown to near confluence.

The cells are then serum-starved for 24 hours.

Following serum starvation, cells are pre-treated with varying concentrations of SM-7368 for

1 hour.

TNF-α (10 ng/mL) is then added to the media to induce MMP-9 expression, and the cells are

incubated for an additional 24 hours.

The conditioned media is collected and centrifuged to remove cellular debris.

Protein concentration in the supernatant is determined using a Bradford assay.

Equal amounts of protein are mixed with non-reducing sample buffer and resolved on a 10%

SDS-polyacrylamide gel containing 0.1% gelatin.

After electrophoresis, the gel is washed with 2.5% Triton X-100 to remove SDS and then

incubated in a developing buffer (50 mM Tris-HCl, pH 7.5, 10 mM CaCl2, 1 µM ZnCl2, 1%

Triton X-100) at 37°C for 18-24 hours.

The gel is stained with 0.5% Coomassie Brilliant Blue R-250 and destained.

Gelatinolytic activity of MMP-9 is visualized as clear bands on a blue background.
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Experimental Workflow: MMP-9 Inhibition Assay
The following diagram outlines the workflow for assessing the inhibitory effect of SM-7368 on

MMP-9 expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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